Cas no 39188-79-9 (2-Propen-1-one, 3-(2-methoxyphenyl)-1-(4-methoxyphenyl)-)
39188-79-9 structure
Product Name:2-Propen-1-one, 3-(2-methoxyphenyl)-1-(4-methoxyphenyl)-
CAS No:39188-79-9
MF:C17H16O3
MW:268.307145118713
CID:1508440
Update Time:2024-08-24
2-Propen-1-one, 3-(2-methoxyphenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-(2-methoxyphenyl)-1-(4-methoxyphenyl)-
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- Inchi: 1S/C17H16O3/c1-19-15-10-7-13(8-11-15)16(18)12-9-14-5-3-4-6-17(14)20-2/h3-12H,1-2H3
- InChI Key: ZSXLQEAUXLJRSQ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C=C1)(=O)C=CC1=CC=CC=C1OC
Computed Properties
- Exact Mass: 268.10998
Experimental Properties
- Density: 1.128±0.06 g/cm3(Predicted)
- Melting Point: 44-45 °C(Solv: ethyl ether (60-29-7); ligroine (8032-32-4))
- Boiling Point: 431.5±45.0 °C(Predicted)
- PSA: 35.53
2-Propen-1-one, 3-(2-methoxyphenyl)-1-(4-methoxyphenyl)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
39188-79-9 (2-Propen-1-one, 3-(2-methoxyphenyl)-1-(4-methoxyphenyl)-) Related Products
- 2373-89-9(4,4'-Dimethoxychalcone)
- 959-33-1(4-Methoxychalcone)
- 144506-14-9(Licochalcone C)
- 1775-97-9(Flavokawain b)
- 19309-14-9((E)-Cardamonin)
- 644-78-0(2-Hydroxychalcone)
- 959-23-9(4'-Methoxychalcone)
- 18956-16-6(Cardamonin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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